molecular formula C10H13FO2 B8443862 1-(5-Fluoro-2-methoxy-3-methylphenyl)ethanol

1-(5-Fluoro-2-methoxy-3-methylphenyl)ethanol

Cat. No.: B8443862
M. Wt: 184.21 g/mol
InChI Key: GFTLPZHSADZSGQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(5-Fluoro-2-methoxy-3-methylphenyl)ethanol is a useful research compound. Its molecular formula is C10H13FO2 and its molecular weight is 184.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H13FO2

Molecular Weight

184.21 g/mol

IUPAC Name

1-(5-fluoro-2-methoxy-3-methylphenyl)ethanol

InChI

InChI=1S/C10H13FO2/c1-6-4-8(11)5-9(7(2)12)10(6)13-3/h4-5,7,12H,1-3H3

InChI Key

GFTLPZHSADZSGQ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC(=C1OC)C(C)O)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 5-Fluoro-2-methoxy-3-methylbenzaldehyde (1.2 g, 7.13 mmol) in dry diethyl ether (20 mL) at 0° C. was added methylmagnesium bromide of 3.0 M in ether (6.0 mL, 17.83 mmol). The reaction mixture was brought to room temperature and was stirred for 30 min. then refluxed for 3 h. It was then cooled to 0° C. and quenched by adding saturated aqueous NH4Cl. The two liquid layers were separated. The aqueous layer was extracted with ether. The combined organic layers were washed with water, dried, and concentrated to the crude compound which was purified by silica gel column (10-25% ethyl acetate in hexanes) to afford 1-(5-fluoro-2-methoxy-3-methylphenyl)ethanol (1.0 g, 76%): 1H NMR (400 MHz, CDCl3): δ 7.12 (dd, 1H), 6.83 (dd, 1H), 4.72 (m, 1H), 3.81 (s, 3H), 2.38 (s, 3H), 1.47 (d, 3H).
Quantity
1.2 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
6 mL
Type
solvent
Reaction Step One

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